(1H-imidazol-2-ylmethyl)-(1-methyl-1H-imidazol-2-ylmethyl)-amine

• Molecular Formula: C9H13N5
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 1-(1H-imidazol-2-yl)-N-[(1-methylimidazol-2-yl)methyl]methanamine
• InChI: InChI=1S/C9H13N5/c1-14-5-4-13-9(14)7-10-6-8-11-2-3-12-8/h2-5,10H,6-7H2,1H3,(H,11,12)
• InChI Key: IIJVEMQLPXWIAH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CNCC2=NC=CN2

Description

(1H-imidazol-2-ylmethyl)-(1-methyl-1H-imidazol-2-ylmethyl)-amine is a useful research compound. Its molecular formula is C9H13N5 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound (201 mg) obtained in Example 14-7 was dissolved in methanol (4.0 ml) and added with trimethyl orthoformate (200 μl) and 2-imidazole carboxaldehyde (115 mg) and the whole was stirred at room temperature for 30 minutes. After having been cooled to 0° C., the solution was added with sodium borohydride (89.6 mg) and then the whole was stirred at room temperature for 1 hour. After completion of the reaction, the solvent was distilled off under reduced pressure. The residue was dissolved in chloroform and washed with water, followed by extraction with chloroform. The organic layer was washed with a saturated saline solution and dried with anhydrous sodium sulfate. After filtration, the solvent was distilled off under reduced pressure. The residue was purified through silica gel column chromatography (chloroform/methanol), thereby obtaining the subject compound (137 mg) as a pale-yellow oily substance.